Cas no 2227206-63-3 (3-Amino-1-phenylcyclobutan-1-ol hydrochloride)

• Product Name: 3-Amino-1-phenylcyclobutan-1-ol hydrochloride
• CAS No: 2227206-63-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD28501962
• CID: 4755766
• PubChem ID: 119011337
• Update Time: 2026-02-26

3-Amino-1-phenylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-phenylcyclobutan-1-ol hydrochloride
• 3-amino-1-phenylcyclobutan-1-ol hcl
• 3-Amino-1-phenylcyclobutanol hydrochloride
• SB15883
• 3-amino-1-phenylcyclobutan-1-olhydrochloride
• AKOS027338368
• AS-52357
• MFCD28501962
• P14926
• SY322153
• 2227206-63-3
• 3-amino-1-phenylcyclobutan-1-ol;hydrochloride

• MDL： MFCD28501962
• Inchi： 1S/C10H13NO.ClH/c11-9-6-10(12,7-9)8-4-2-1-3-5-8;/h1-5,9,12H,6-7,11H2;1H
• InChI Key： VTMIKDYFXZZVHY-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC=CC=2)CC(C1)N

Computed Properties

• Exact Mass: 199.076392g/mol
• Monoisotopic Mass: 199.076392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.68g/mol
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-1-phenylcyclobutan-1-ol hydrochloride

Recent Advances in the Study of 3-Amino-1-phenylcyclobutan-1-ol hydrochloride (CAS: 2227206-63-3)

3-Amino-1-phenylcyclobutan-1-ol hydrochloride (CAS: 2227206-63-3) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and as a building block for more complex pharmaceutical compounds.

The compound's unique structural features, including the cyclobutane ring and the presence of both amino and hydroxyl functional groups, make it a versatile intermediate in organic synthesis. Researchers have explored its utility in the preparation of novel bioactive molecules, with a particular emphasis on its role in the development of kinase inhibitors and modulators of neurotransmitter systems. The hydrochloride salt form enhances its solubility and stability, which is critical for pharmacological studies.

Recent synthetic methodologies have improved the efficiency and yield of 3-Amino-1-phenylcyclobutan-1-ol hydrochloride production. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined asymmetric synthesis route that leverages chiral auxiliaries to achieve high enantiomeric purity. This advancement is particularly relevant for the development of stereoselective drugs, where the spatial arrangement of atoms can significantly impact biological activity.

Pharmacological evaluations have revealed that 3-Amino-1-phenylcyclobutan-1-ol hydrochloride exhibits moderate affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. In vitro studies using neuronal cell lines demonstrated neuroprotective effects, possibly mediated through the modulation of oxidative stress pathways. These findings were corroborated by in vivo experiments in rodent models, where the compound showed promise in mitigating symptoms of Parkinson's disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-Amino-1-phenylcyclobutan-1-ol hydrochloride. Its relatively short half-life and moderate blood-brain barrier permeability necessitate further structural modifications. Current research efforts are focused on derivatization strategies to enhance its bioavailability and target specificity, with several patent applications filed in the past year for novel analogs.

In conclusion, 3-Amino-1-phenylcyclobutan-1-ol hydrochloride represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research aims to elucidate its mechanism of action more precisely and to develop improved derivatives with enhanced pharmacological properties. The compound's versatility and the recent advancements in its synthesis and application underscore its importance in contemporary drug discovery pipelines.